10.1039/C2PP05295D | A computational model for previtamin D3 production in skin

A computational model for previtamin D3 production in skin

Photochemical & Photobiological Sciences Pub Date: 2012-02-13 DOI: 10.1039/C2PP05295D

Abstract

Low levels of vitamin D have been implicated in a wide variety of health issues from calcemic diseases to cancer, diabetes and cardiovascular disease. For most humans, the majority of vitamin D₃ is derived from sunlight. How much vitamin D is produced under given exposure conditions is still widely discussed. We present a computational model for the production of (pre-)vitamin D within the skin. It accounts for spectral irradiance, optical properties of the skin and concentration profile of provitamin D. Results are computed for various sets of these parameters yielding the distribution of produced previtamin D in the skin.

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